1-Ethyl-2-methylpiperidin-4-amine

• IUPAC Name: 1-ethyl-2-methylpiperidin-4-amine
• InChI: InChI=1S/C8H18N2/c1-3-10-5-4-8(9)6-7(10)2/h7-8H,3-6,9H2,1-2H3
• InChI Key: WBNBVPLRUBLMRL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1C)N
• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol
• CAS No.: 92351-62-7

Description

1-Ethyl-2-methylpiperidin-4-amine is a chemical compound with the formula C8H18N2 and a molecular weight of 142.24. It is used in research and not for human use.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The compound also contains ethyl and methyl groups attached to the piperidine ring.

Scientific Research Applications

Radioligand Development for Neuroscience

One application of compounds related to 1-Ethyl-2-methylpiperidin-4-amine involves the development of radioligands for imaging and studying the brain's high-affinity choline uptake (HACU) system. Research by Gilissen et al. (2003) evaluated derivatives of 4,4'-Bis-1-hydroxy-2-(4-methylpiperidin-1-yl)ethyl-biphenyl, a tertiary amine analog of hemicholinium-3 (HC-3), as potential in vivo tracers for the HACU system. These compounds showed high uptake in the brain, suggesting their usefulness in neuroscience research for imaging and investigating cholinergic neurotransmission (Gilissen et al., 2003).

Synthetic Chemistry and Drug Development

In the realm of synthetic chemistry and drug development, derivatives of this compound are involved in various reactions and syntheses. For example, the reactions of similar amines with pyridoxal lead to the formation of azomethines and their salts, indicating the potential for creating novel compounds with specific biological activities. This kind of chemical versatility is essential for the development of new drugs and materials (Bagautdinova et al., 2019).

Chemical Kinetics and Polymer Research

Another area of application is in the study of chemical kinetics and polymerization processes. For instance, the polyaddition kinetics of related amines in various solvents have been investigated for understanding the reactivity and properties of resulting polymers. Such studies are crucial for designing polymers with tailored properties for specific applications, ranging from biomedical to industrial uses (Manfredi et al., 2007).

Mechanism of Action

Target of Action

Many compounds interact with specific proteins or enzymes in the body, known as their targets. These targets can be receptors, enzymes, ion channels, or other proteins. The interaction between a compound and its target can trigger a biological response .

Mode of Action

The mode of action refers to how a compound interacts with its target to produce a biological effect. This could involve binding to a receptor, inhibiting an enzyme, or interacting with DNA .

Biochemical Pathways

Compounds can affect various biochemical pathways in the body. For example, they might influence signal transduction pathways, metabolic pathways, or gene expression pathways .

Pharmacokinetics

This refers to how the body absorbs, distributes, metabolizes, and excretes the compound. Factors that can influence these processes include the compound’s chemical properties, the route of administration, and individual patient characteristics .

Result of Action

The result of a compound’s action can vary widely, depending on its target and mode of action. It might lead to changes in cell function, cell death, or changes in the communication between cells .

Action Environment

The action of a compound can be influenced by various environmental factors, such as temperature, pH, and the presence of other compounds. These factors can affect the compound’s stability, its ability to reach its target, and its effectiveness .

Future Directions

Piperidine derivatives, including 1-Ethyl-2-methylpiperidin-4-amine, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines.

Biochemical Analysis

Biochemical Properties

1-Ethyl-2-methylpiperidin-4-amine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with nitric oxide synthase, both inducible and endothelial forms . These interactions are crucial as they influence the production of nitric oxide, a vital signaling molecule in many physiological processes.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, piperidine derivatives, including this compound, have been shown to exhibit anticancer, antiviral, and antimicrobial activities . These effects are mediated through the modulation of specific signaling pathways and gene expression profiles.

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. Piperidine derivatives, including this compound, are known to interact with various enzymes and proteins, leading to the modulation of their activity . These interactions can result in the inhibition or activation of specific biochemical pathways, ultimately influencing cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the stability and degradation of this compound can influence its long-term effects on cellular function. For instance, real-time tracking of drug release in vivo has demonstrated that the temporal consistency of drug loading and release can significantly impact therapeutic outcomes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that varying the dosage can lead to different threshold effects, as well as toxic or adverse effects at high doses . Understanding these dosage effects is crucial for optimizing the therapeutic potential of this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, the compound’s involvement in the pentose phosphate pathway and glycolysis has been studied, highlighting its role in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. These interactions influence the localization and accumulation of the compound within specific cellular compartments . Understanding these transport mechanisms is essential for optimizing the delivery and efficacy of this compound.

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It is directed to particular compartments or organelles through targeting signals or post-translational modifications. These localization patterns can influence the compound’s activity and function within the cell .